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Compound of Interest

Compound Name: NDSB-221

Cat. No.: B1246859

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the use of the non-detergent
sulfobetaine NDSB-221 in the refolding of recombinant proteins expressed as inclusion bodies
in E. coli. NDSB-221 is a chemical chaperone that aids in the proper folding of proteins by
preventing aggregation during the refolding process.

Mechanism of Action

NDSB-221 is a zwitterionic compound that is thought to interact with the hydrophobic regions
of unfolded or partially folded protein intermediates. This interaction prevents the formation of
intermolecular aggregates, which is a common bottleneck in protein refolding. By stabilizing
these folding intermediates, NDSB-221 facilitates the correct formation of the native protein

structure.

Quantitative Data on Refolding Yield

The inclusion of NDSB-221 in refolding buffers has been shown to significantly improve the
yield of bioactive protein. The following table summarizes the quantitative effects of NDSB on

protein refolding yields.
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Experimental Protocols

This section provides a comprehensive, step-by-step protocol for the refolding of a recombinant

protein from inclusion bodies using NDSB-221.

Preparation of Inclusion Bodies

Proper isolation and washing of inclusion bodies are critical to remove contaminating proteins

and other cellular components that can interfere with refolding.

Materials:

Lysozyme

Cell paste from recombinant E. coli expression

Wash Buffer 2: 50 mM Tris-HCI, pH 8.0, 1 mM EDTA

Lysis Buffer: 50 mM Tris-HCI, pH 8.0, 100 mM NaCl, 1 mM EDTA, 0.5% Triton X-100

Wash Buffer 1: 50 mM Tris-HCI, pH 8.0, 1 M NaCl, 1 mM EDTA
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e DNase |

Procedure:

o Resuspend the cell paste in ice-cold Lysis Buffer (5-10 mL per gram of cell paste).

e Add lysozyme to a final concentration of 1 mg/mL and incubate on ice for 30 minutes.
e Add DNase I to a final concentration of 10 pg/mL.

e Lyse the cells by sonication or high-pressure homogenization. Keep the sample on ice to
prevent overheating.

o Centrifuge the lysate at 15,000 x g for 20 minutes at 4°C to pellet the inclusion bodies.
o Discard the supernatant. Resuspend the pellet in Wash Buffer 1 and centrifuge again.
» Repeat the wash step with Wash Buffer 2.

e The resulting pellet contains the purified inclusion bodies.

Solubilization of Inclusion Bodies

The purified inclusion bodies are denatured and solubilized to unfold the aggregated protein
completely.

Materials:
e Purified inclusion bodies

e Solubilization Buffer: 50 mM Tris-HCI, pH 8.0, 6-8 M Guanidine Hydrochloride (GdnHCI) or 8
M Urea, 10 mM Dithiothreitol (DTT)

Procedure:
o Resuspend the inclusion body pellet in Solubilization Buffer.

 Stir at room temperature for 1-2 hours or overnight at 4°C to ensure complete solubilization.
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e Centrifuge at 20,000 x g for 30 minutes at 4°C to remove any insoluble material.

e The supernatant contains the denatured, solubilized protein. Determine the protein
concentration using a Bradford assay or UV absorbance at 280 nm.

Protein Refolding by Dilution

The denatured protein is rapidly diluted into a refolding buffer containing NDSB-221 to allow for
proper folding.

Materials:
¢ Solubilized protein solution

» Refolding Buffer: 50 mM Tris-HCI, pH 8.0, 0.5 M L-Arginine, 1 M NDSB-221, 1 mM Reduced
Glutathione (GSH), 0.1 mM Oxidized Glutathione (GSSG)

Procedure:

Prepare the Refolding Buffer and cool it to 4°C.

e Rapidly dilute the solubilized protein into the cold Refolding Buffer to a final protein
concentration of 0.05-0.1 mg/mL. It is crucial to add the protein solution to the refolding
buffer while gently stirring.

 Incubate the refolding mixture at 4°C for 12-48 hours with gentle stirring.
 After incubation, concentrate the refolded protein using ultrafiltration.

e Dialyze the concentrated protein against a suitable buffer for downstream applications to
remove NDSB-221 and other small molecules.

Visualizing the Workflow and Logic

To better illustrate the experimental process, the following diagrams outline the workflow and
the logical relationships in the NDSB-221 refolding protocol.
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Caption: Experimental workflow for recombinant protein refolding using NDSB-221.
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Caption: Logical relationships in NDSB-221 assisted protein refolding.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. NDSB 221 protein renaturation and refolding reagent available from Soltec Bioscience -
Soltec Ventures [soltecventures.com]

 To cite this document: BenchChem. [Application Notes and Protocols for NDSB-221 in
Recombinant Protein Refolding]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246859#ndsb-221-protocol-for-refolding-
recombinant-proteins-from-inclusion-bodies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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